Cas no 104383-29-1 (hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester)

• Product Name: hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester
• CAS No: 104383-29-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 2861774
• PubChem ID: 12668021
• Update Time: 2025-08-01

hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester
• 4-methoxy-L-mandelic acid-methyl ester;4-Methoxy-L-mandelsaeure-methylester;Methyl (S)-2-hydroxy-2-(4-methoxyphenyl)acetate;Methyl (S)-p-methoxymandelate;(S)-methyl p-methoxymandelate;methyl (S)-α-hydroxy-(4-methoxyphenyl)acetate;
• EN300-7463270
• 104383-29-1
• 992-795-4
• methyl(2S)-2-hydroxy-2-(4-methoxyphenyl)acetate
• methyl (2S)-2-hydroxy-2-(4-methoxyphenyl)acetate

• Inchi： 1S/C10H12O4/c1-13-8-5-3-7(4-6-8)9(11)10(12)14-2/h3-6,9,11H,1-2H3
• InChI Key： RXVKSXZEZOODTF-UHFFFAOYSA-N
• SMILES： COC(C(C1C=CC(OC)=CC=1)O)=O

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 0.90160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester

Hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester (CAS 104383-29-1): Properties, Applications, and Market Insights

Hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester (CAS 104383-29-1) is an important aromatic ester compound with significant applications in pharmaceutical and fragrance industries. This white to off-white crystalline powder has gained attention due to its unique chemical structure featuring both hydroxy and methoxy functional groups. The compound's molecular formula is C₁₀H₁₂O₄, with a molecular weight of 196.20 g/mol, making it a valuable intermediate in organic synthesis.

The growing interest in natural product derivatives and bioactive molecules has positioned hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester as a compound of interest for researchers. Recent studies in green chemistry have explored more sustainable production methods for this ester, aligning with current industry trends toward environmentally friendly synthesis. Its melting point typically ranges between 80-85°C, and it shows good solubility in common organic solvents like ethanol and acetone, while being sparingly soluble in water.

In pharmaceutical applications, this compound serves as a key building block for various drug discovery programs. The presence of both phenolic hydroxyl and ester groups in its structure makes it versatile for further chemical modifications. Researchers have investigated its potential as a precursor for anti-inflammatory agents and antioxidant compounds, particularly in studies focusing on natural product-inspired drug design. The 4-methoxyphenyl moiety is particularly interesting as it appears in several biologically active molecules.

The fragrance industry values hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester for its subtle aromatic properties. As consumer demand grows for natural-like fragrance ingredients, this compound has found use in creating sophisticated scent profiles. Its stability and compatibility with other fragrance components make it suitable for various personal care formulations. The current market trend toward clean beauty products has increased interest in such well-characterized aromatic esters.

From a synthetic chemistry perspective, the production of hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester typically involves esterification of the corresponding acid or transesterification reactions. Recent advances in catalytic processes have improved the efficiency of these transformations, reducing waste and energy consumption. Analytical characterization of this compound typically employs techniques like HPLC, GC-MS, and NMR spectroscopy, ensuring high purity standards for various applications.

The global market for fine chemical intermediates like hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester has shown steady growth, driven by increasing demand from both pharmaceutical and cosmetic sectors. Asia-Pacific region currently leads in production capacity, with Europe maintaining strong demand for high-purity grades. Current research focuses on developing more efficient purification methods and exploring novel applications in material science and specialty chemicals.

Quality control of hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester is crucial for its various applications. Standard specifications typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Storage recommendations usually suggest keeping the compound in a cool, dry place away from direct sunlight to maintain stability. Proper handling includes standard laboratory precautions, though it doesn't present significant handling hazards under normal conditions.

Future prospects for hydroxy-(4-methoxy-phenyl)-acetic acid methyl ester appear promising, particularly in the context of sustainable chemistry initiatives. Researchers are investigating biocatalytic routes for its production, potentially offering more environmentally benign processes. The compound's structural features continue to inspire medicinal chemistry programs, particularly in the search for new phenolic-based therapeutics. As analytical techniques advance, new applications may emerge in areas like functional materials and advanced coatings.

For researchers and industry professionals seeking information about CAS 104383-29-1, current literature emphasizes its synthetic utility and potential biological activities. The compound's structure-activity relationships remain an area of active investigation, particularly regarding how modifications to its methoxy and hydroxy groups affect properties. Standard reference works on aromatic esters and phenolic compounds typically include detailed information about this interesting molecule.